(2S)-2-[[7-[(2R,3R)-2-[(E,3S)-3-(3-butylcyclopentyl)-3-hydroxyprop-1-enyl]-3-hydroxy-5-oxocyclopentyl]-6-oxoheptanoyl]amino]-4-methylpentanoic acid

• CAS RN: 111111-04-7
• Molecular Formula: C30H49NO7
• Molecular Weight: 535.7 g/mol
• IUPAC Name: (2S)-2-[[7-[(2R,3R)-2-[(E,3S)-3-(3-butylcyclopentyl)-3-hydroxyprop-1-enyl]-3-hydroxy-5-oxocyclopentyl]-6-oxoheptanoyl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C30H49NO7/c1-4-5-8-20-11-12-21(16-20)26(33)14-13-23-24(28(35)18-27(23)34)17-22(32)9-6-7-10-29(36)31-25(30(37)38)15-19(2)3/h13-14,19-21,23-27,33-34H,4-12,15-18H2,1-3H3,(H,31,36)(H,37,38)/b14-13+/t20?,21?,23-,24?,25+,26-,27-/m1/s1
• InChI Key: CYWCCCISIBSSKK-VSINSIFZSA-N
• Isomeric SMILES: CCCCC1CCC(C1)[C@@H](/C=C/[C@H]2[C@@H](CC(=O)C2CC(=O)CCCCC(=O)N[C@@H](CC(C)C)C(=O)O)O)O
• SMILES: CCCCC1CCC(C1)C(C=CC2C(CC(=O)C2CC(=O)CCCCC(=O)NC(CC(C)C)C(=O)O)O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Ono1082; Ono-1082; Ono 1082

Description

Ono-1082 is a novel and potent compound known for its ability to increase cyclic adenosine monophosphate levels in hepatocytes in rats . The compound has a molecular formula of C30H49NO7 and a molecular weight of 535.71

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ono-1082 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The detailed synthetic route and reaction conditions are proprietary and not publicly disclosed. general methods for synthesizing similar compounds often involve the use of organic solvents, catalysts, and controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of Ono-1082 would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to monitor the production process .

Chemical Reactions Analysis

Types of Reactions

Ono-1082 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert Ono-1082 into reduced forms with different chemical properties.

Substitution: Substitution reactions involve replacing one functional group in the compound with another, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles and electrophiles can be used under controlled conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives with altered functional groups, while reduction can produce reduced forms with different chemical properties .

Scientific Research Applications

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: Investigated for its effects on cellular signaling pathways, particularly those involving cyclic adenosine monophosphate.

Medicine: Explored for its potential therapeutic applications, including its role in modulating liver function and bile discharge.

Industry: Potential applications in the development of new pharmaceuticals and chemical products

Mechanism of Action

Ono-1082 exerts its effects by increasing cyclic adenosine monophosphate levels in hepatocytes. This increase in cyclic adenosine monophosphate plays a crucial role in various cellular processes, including the regulation of bile discharge. The compound interacts with specific molecular targets and pathways involved in cyclic adenosine monophosphate signaling, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

Ono-2910: Another compound known for its effects on Schwann cells and potential therapeutic applications in diabetic polyneuropathy.

Ono-4578: A compound involved in cancer research, particularly in modulating the tumor microenvironment.

Uniqueness

Ono-1082 is unique in its specific ability to increase cyclic adenosine monophosphate levels in hepatocytes, which distinguishes it from other similar compounds. Its unique molecular structure and specific interactions with cellular targets make it a valuable compound for scientific research and potential therapeutic applications .